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Get Quote

Available Information on 1,11-Undecanediol

While detailed NMR methodologies are not provided, the search results do contain some basic specifications

and contextual research applications for 1,11-Undecanediol, which are summarized in the table below.

Property Details

CAS Registry
Number

765-04-8 [1] [2] [3]

Molecular Formula C11H24O2 [1] [2] [3]

Molecular Weight 188.31 g/mol [1] [3]

Typical Purity >95.0% (by GC) [1]

Physical Form White to Light yellow powder to lump [1]

Melting Point 61.0 to 65.0 °C [1]

Handling
Conditions

Air sensitive; often recommended for storage in a cool, dark place and

sometimes under inert gas [1].
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The compound's structural characterization is confirmed in research; one study used Grazing Incidence X-

ray Diffraction (GIXD) to determine the crystal structure of odd-numbered 1,ω-alkanediols like 1,11-

Undecanediol, which crystallize in an orthorhombic system (space group P212121) [4]. Another study used

1H NMR spectroscopy to investigate the compound's role as a guest molecule within a molecular nanotube,

noting that its proton signals were highly shielded [5].

How to Proceed with Your Guide

Since the specific data you need is not available in the public search results I obtained, here are suggestions

for compiling the necessary information for your comparison guide:

Consult Specialized Databases: Access commercial NMR spectral databases such as those from
Sigma-Aldrich, Wiley ScienceSuite, or Bio-Rad. Academic institution libraries often subscribe to these

resources.
Search Scientific Literature: Conduct a detailed search on platforms like SciFinder, Reaxys, or

PubMed for original research articles that might include full experimental sections with NMR
parameters for 1,11-Undecanediol.

Reference Standard Procedures: For the "Experimental Protocols" section of your guide, you can
describe standard, well-accepted NMR practices for purity verification of similar diols, which typically

involve:
Sample Preparation: Dissolving a precise mass of the compound in a deuterated solvent (e.g.,

CDCl3).

Data Acquisition: Running standard 1H and 13C NMR experiments, and potentially 2D NMR

(COSY, HSQC, HMBC) for full structural confirmation.
Purity Analysis: Integrating the proton signals and checking for the absence of extraneous

peaks that would indicate impurities.

The following workflow outlines the general process for using NMR to verify the purity of an organic

compound like 1,11-Undecanediol.
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Start: Purity Assessment
via NMR

Sample Preparation:
Weigh compound, dissolve

in deuterated solvent.

Data Acquisition:
Run 1H, 13C, and

potential 2D NMR experiments.

Spectra Analysis

Structural Confirmation:
Verify observed chemical shifts

and coupling patterns match
the expected structure.

Purity Assessment:
Integrate proton signals.

Check for absence of
impurity peaks.

Document Purity Level
and Identified Impurities
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b571510#verifying-1-11-

undecanediol-purity-nmr-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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